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Compound of Interest

5-O-Methylvisammioside
(Standard)

Cat. No.: B15597146

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of 5-O-
Methylvisammioside using High-Performance Liquid Chromatography (HPLC). The method is
applicable for the quality control and standardization of herbal extracts and finished products
containing Saposhnikovia divaricata (Fang Feng), from which 5-O-Methylvisammioside is a
characteristic chromone.

Introduction

5-O-Methylvisammioside is a naturally occurring chromone found in the roots of Saposhnikovia
divaricata, a plant widely used in traditional Chinese medicine. It is known to possess various
pharmacological activities, including analgesic, antipyretic, and anti-inflammatory effects.
Accurate and precise quantification of 5-O-Methylvisammioside is crucial for the quality control
and standardization of raw materials and commercial products. This application note describes
a validated reversed-phase HPLC (RP-HPLC) method for this purpose.

Experimental Protocol
Apparatus and Materials

o High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array
Detector (DAD)
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e Analytical balance (accurate to 0.01 mg)

e Ultrasonic bath

o \ortex mixer

o Centrifuge

e Syringe filters (0.45 pm, nylon or PTFE)

e HPLC vials

Volumetric flasks and pipettes

Reagents and Chemicals

o 5-O-Methylvisammioside reference standard (purity = 98%)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (HPLC grade)

Water (ultrapure or deionized)

Preparation of Standard Solutions

e Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 5-O-Methylvisammioside
reference standard and dissolve it in 10 mL of methanol in a volumetric flask. Sonicate for 10
minutes to ensure complete dissolution.

o Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the stock standard solution with methanol to obtain concentrations ranging from 1
pg/mL to 100 pg/mL.

Preparation of Sample Solutions (from Saposhnikovia
divaricata root powder)
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» Extraction: Accurately weigh 1.0 g of powdered Saposhnikovia divaricata root into a
centrifuge tube. Add 25 mL of 70% methanol.

e Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath.
o Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

« Filtration: Collect the supernatant and filter it through a 0.45 um syringe filter into an HPLC
vial.

Chromatographic Conditions

The following table summarizes the optimized HPLC conditions for the analysis of 5-O-
Methylvisammioside.

Parameter Condition

Agilent Eclipse XDB-C18 (250 mm x 4.6 mm, 5

HPLC Column )

pm) or equivalent
Mobile Phase A 0.1% Formic acid in Water
Mobile Phase B 0.1% Formic acid in Acetonitrile

0-15 min, 10-40% B15-25 min, 40-60% B25-35
Gradient Elution min, 60-80% B35-40 min, 80-10% B40-45 min,
10% B (re-equilibration)

Flow Rate 1.0 mL/min[1]
Injection Volume 10 pL
Column Temperature 30°C
Detection 302 nm[1]

Method Validation Data

The described HPLC method was validated for linearity, limit of detection (LOD), limit of
quantification (LOQ), precision, and accuracy. The results are summarized in the tables below.
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ble 1: Lineari |

. . Correlation
Linear Regression o LOD LOQ
Analyte . Coefficient
Range (pg) Equation " (ng/mL) (ng/mL)
r
5-O-
] 0.1428 - Y = 25489x +
Methylvisam 0.9998J[1] 0.05 0.15
o 1.428[1] 124.3
mioside
Table 2: Precision
Intra-day Precision (RSD, Inter-day Precision (RSD,
Analyte
n=6) n=6)
5-O-Methylvisammioside 1.8% 2.5%

Spiked Found Amount
Analyte Recovery (%) RSD (%)
Amount (mg) (mg)
5-O-
Methylvisammios 0.5 0.489 97.8 1.26[1]
ide
1.0 0.975 97.5 1.16[1]
15 1.468 97.9 1.22
Average
97.74[1]
Recovery

Experimental Workflow and Diagrams

The overall workflow for the HPLC analysis of 5-O-Methylvisammioside is depicted in the

following diagram.
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Sample and Standard Preparation
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Caption: Workflow for the HPLC analysis of 5-O-Methylvisammioside.
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Conclusion

The HPLC method detailed in this application note is simple, accurate, and reliable for the
guantitative determination of 5-O-Methylvisammioside in Saposhnikovia divaricata and its
derived products. The method is suitable for quality control purposes in the pharmaceutical and
herbal industries, ensuring the consistency and efficacy of products containing this bioactive
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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